Cas no 1806534-78-0 (3-Bromo-5-nitrophenylhydrazine)

• Product Name: 3-Bromo-5-nitrophenylhydrazine
• CAS No: 1806534-78-0
• MF: C₆H₆BrN₃O₂
• MW: 232.034739971161
• CID: 4934194
• PubChem ID: 130785746
• Update Time: 2025-10-28

3-Bromo-5-nitrophenylhydrazine Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-5-nitrophenylhydrazine

• Inchi： 1S/C6H6BrN3O2/c7-4-1-5(9-8)3-6(2-4)10(11)12/h1-3,9H,8H2
• InChI Key： RWQRAYLXFMORIG-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=C(C=1)NN)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 173
• XLogP3: 1.7
• Topological Polar Surface Area: 83.9

Additional information on 3-Bromo-5-nitrophenylhydrazine

Introduction to 3-Bromo-5-nitrophenylhydrazine (CAS No. 1806534-78-0)

3-Bromo-5-nitrophenylhydrazine, with the chemical formula C₆H₅BrN₃O₂, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound serves as a crucial intermediate in the synthesis of various pharmacologically active molecules, particularly those targeting neurological and inflammatory disorders. Its unique structural features, including both bromo and nitro substituents on a phenyl ring, make it a versatile building block for further chemical modifications.

The CAS number 1806534-78-0 provides a unique identifier for this compound, ensuring precise classification and tracking in scientific literature and industrial applications. The presence of both bromine and nitro groups on the aromatic ring enhances its reactivity, making it an attractive candidate for cross-coupling reactions, nucleophilic substitutions, and other synthetic transformations. These properties have been leveraged in recent years to develop novel therapeutic agents with improved efficacy and selectivity.

In recent years, 3-Bromo-5-nitrophenylhydrazine has been explored as a key intermediate in the development of inhibitors for enzymes involved in neurodegenerative diseases. For instance, studies have demonstrated its utility in synthesizing hydrazine-based compounds that exhibit potent inhibitory effects on monoamine oxidase (MAO) enzymes. MAO inhibitors are known to modulate neurotransmitter levels, making them potential candidates for treating conditions such as depression and Parkinson's disease. The bromo substituent on the phenyl ring allows for further functionalization via palladium-catalyzed cross-coupling reactions, enabling the introduction of diverse pharmacophores.

Moreover, the nitro group in 3-Bromo-5-nitrophenylhydrazine serves as a handle for reduction reactions, which can be used to generate amino or hydroxyl groups depending on the desired outcome. This flexibility has been exploited in the synthesis of novel anti-inflammatory agents. Researchers have reported the use of this compound to develop derivatives that interact with cyclooxygenase (COX) enzymes, thereby reducing prostaglandin synthesis and alleviating inflammation. Such derivatives hold promise for treating chronic inflammatory conditions such as rheumatoid arthritis and inflammatory bowel disease.

The pharmaceutical industry has also shown interest in 3-Bromo-5-nitrophenylhydrazine for its potential in antitumor applications. Hydrazine derivatives are well-known for their ability to interfere with DNA replication and repair mechanisms in cancer cells. By incorporating this compound into drug candidates, scientists aim to develop therapies that selectively target malignant cells while minimizing side effects on healthy tissues. Preliminary studies have indicated that certain hydrazine-based analogs derived from 3-Bromo-5-nitrophenylhydrazine exhibit significant antiproliferative activity against various cancer cell lines.

From an agrochemical perspective, 3-Bromo-5-nitrophenylhydrazine has been investigated as a precursor for developing novel herbicides and fungicides. The structural motifs present in this compound allow for the synthesis of molecules that disrupt essential metabolic pathways in pests and pathogens. For example, researchers have explored its use in creating compounds that inhibit key enzymes involved in plant growth regulation or pathogen virulence. Such innovations could contribute to enhancing crop yields while reducing reliance on traditional pesticides.

The synthetic methodologies involving 3-Bromo-5-nitrophenylhydrazine continue to evolve with advancements in catalytic systems and green chemistry principles. Recent developments have focused on optimizing reaction conditions to improve yields and reduce waste generation. For instance, transition-metal-catalyzed C-H activation techniques have been employed to streamline the introduction of functional groups onto the aromatic ring without excessive bromination or nitration byproducts. These advancements not only enhance efficiency but also align with global efforts toward sustainable chemical manufacturing.

Another area of interest is the exploration of 3-Bromo-5-nitrophenylhydrazine in materials science applications. Its ability to participate in coordination chemistry with metal ions has led to investigations into its use as a ligand or precursor for metal-organic frameworks (MOFs). These materials have diverse applications ranging from gas storage and separation to catalysis and sensing. By leveraging the reactivity of the bromo and nitro groups, scientists aim to design MOFs with tailored properties for specific industrial needs.

In conclusion, 3-Bromo-5-nitrophenylhydrazine (CAS No. 1806534-78-0) is a multifaceted compound with broad utility across pharmaceuticals, agrochemicals, and materials science. Its unique structural features enable diverse synthetic transformations, making it an invaluable tool for researchers seeking to develop novel therapeutics and advanced materials. As scientific understanding continues to advance, it is likely that new applications for this compound will emerge, further solidifying its importance in modern chemistry.